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Compound of Interest

Compound Name: Cetyl lactate

Cat. No.: B148137 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

the greasy feel often associated with high-concentration emollient formulations.

Troubleshooting Guides
Issue: My formulation feels excessively greasy and
heavy on the skin.
Possible Cause 1: High concentration of high-viscosity emollients.

Solution:

Reduce the overall lipid phase to around 10-15%.[1]

Replace a portion of the high-viscosity emollients with low-viscosity, fast-spreading

alternatives. Emollients with lower molecular weights and viscosities tend to have a lighter,

less greasy feel.[2]

Consider a blend of emollients with varying spreadabilities to create a more elegant skin

feel.

Possible Cause 2: Inappropriate emulsifier selection.

Solution:
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Utilize oil-in-water (O/W) emulsifiers, which are known to create lighter, less greasy

formulations compared to water-in-oil (W/O) systems.[3]

Select emulsifiers that contribute to a silky, smooth feel, such as Glyceryl Stearate Citrate

or Cetearyl Olivate & Sorbitan Olivate.

Ensure the emulsifier system is robust enough for the oil phase concentration to prevent

instability that can lead to a greasy feel.

Possible Cause 3: Lack of oil-absorbing ingredients.

Solution:

Incorporate oil-absorbing powders into the formulation. Ingredients like Aluminum Starch

Octenylsuccinate, silica, or various clays can effectively reduce the perception of

greasiness.[4]

These powders can be added to the oil phase during formulation. A typical use level for

powders like Dry Flow PC (Aluminum Starch Octenylsuccinate) is 1-2%.[4]

Issue: The formulation has a sticky or tacky after-feel.
Possible Cause 1: High concentration of certain emollients or humectants.

Solution:

Evaluate the sensory profile of individual emollients. Some, even at lower concentrations,

can contribute to tackiness.

If using high concentrations of humectants like glycerin, consider partially replacing it with

alternatives known for a less sticky feel, such as propanediol.

Possible Cause 2: Improper emulsification leading to a residual film.

Solution:

Optimize the homogenization process to ensure a small and uniform droplet size, which

can improve skin feel.
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Review the compatibility of all ingredients in the formulation, as incompatibilities can lead

to separation and a tacky residue.

Frequently Asked Questions (FAQs)
Q1: How can I quantitatively measure the greasiness of my formulation?

A1: The most reliable method for quantifying greasiness is through sensory panel testing. This

involves a trained panel of assessors who evaluate specific attributes of the formulation on the

skin, such as "oiliness" and "greasiness," using a standardized scale.[5][6] This subjective

evaluation can be correlated with instrumental measurements like viscosity and surface tension

for a more comprehensive understanding.[5][6]

Q2: Which emollients are known to have a less greasy feel?

A2: Emollients with low viscosity and high spreadability generally impart a lighter, less greasy

feel. Examples include:

Light, fast-absorbing oils: Grapeseed oil, squalane, and rosehip oil.[1]

Esters: Isopropyl myristate and coco-caprylate are known for their lightweight and silky

finish.[1]

Silicones: Dimethicone and cyclomethicone are synthetic options that provide a smooth,

non-greasy feel.[1]

Q3: What is the role of powders in reducing the greasy feel?

A3: Powders such as starches, clays, and silicates act as absorbents, taking up excess oil from

the formulation and the skin's surface.[4] This absorption helps to create a matte finish and a

drier, softer skin feel. Some powders, like Allylmethylacrylate Crosspolymer, can absorb a

significant amount of oil relative to their weight.[4]

Q4: Can the choice of emulsifier impact the greasy feel of a high emollient formulation?

A4: Absolutely. Oil-in-water (O/W) emulsifiers are generally preferred for creating formulations

with a lighter, less greasy texture.[3] The type of emulsion (O/W vs. W/O) is a primary
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determinant of the final product's sensory characteristics. Additionally, some emulsifiers are

specifically designed to impart a smooth, non-greasy after-feel.

Q5: Are there any formulation strategies to improve the sensory profile of a high emollient

product?

A5: Yes, several strategies can be employed:

Limit the oil phase: Keeping the total emollient concentration between 10-15% can

significantly reduce greasiness.[1]

Focus on the water phase for hydration: Incorporating effective humectants in the water

phase can provide hydration without contributing to the oily feel.[1]

Use a combination of emollients: Blending emollients with different physical properties (e.g.,

viscosity, spreadability) can create a more sophisticated and pleasant sensory experience.

Incorporate sensory modifiers: Ingredients like silicones or certain esters can be added at

low concentrations to improve the slip and reduce the tacky feel of a formulation.

Data Presentation
Table 1: Physicochemical and Sensory Properties of Selected Emollients
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Emollient
Viscosity (cP
at 25°C)

Surface
Tension
(mN/m)

Spreading
Value (mm²/10
min)

Sensory
Oiliness Score
(0-10)

Diisopropyl

Adipate
4 29.1 1385 2.5

Isodecyl

Neopentanoate
7 28.5 962 3.2

Isocetyl Stearate 26 31.5 346 5.8

Octyldodecyl

Stearoyl Stearate
83 33.0 205 7.1

Cyclomethicone 5 18.0 - 1.5

Dimethicone 10 20.5 - 2.0

Isopropyl

Myristate
5 28.7 - 3.8

Mineral Oil 20 31.0 - 6.5

Data adapted from Parente et al., 2005 and a study on emollient esters.[2][5][6]

Table 2: Oil Absorption Capacity of Common Cosmetic Powders

Powder INCI Name
Oil Absorption (g oil/g
powder)

Dry Flow PC
Aluminum Starch

Octenylsuccinate
-

Poly-Pore
Allylmethylacrylate

Crosspolymer
up to 12

Hubersorb 600 Calcium Silicate 4.75

Sipernat 22S Hydrated Silica 2.4
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Data sourced from publicly available technical datasheets.[4]

Experimental Protocols
Protocol: Sensory Panel Evaluation of Greasiness
1. Objective: To quantitatively assess the sensory attribute of "greasiness" of a topical

formulation using a trained sensory panel.

2. Panelist Selection and Training:

Recruit a panel of 10-15 individuals.

Screen panelists for their ability to discriminate between different tactile sensations.

Train panelists on the definition of "greasiness" and other relevant sensory attributes (e.g.,

stickiness, spreadability, absorbency). Provide them with reference standards representing

different levels of greasiness.

3. Materials and Equipment:

Test formulations and a control/reference formulation.

Standardized application tools (e.g., syringes for dispensing a precise amount).

Individual testing booths with controlled temperature and humidity.

Data collection forms or software.

Neutral soap for hand washing and paper towels for drying.

4. Experimental Procedure:

Acclimatization: Panelists should wash their hands with a neutral soap and allow them to air

dry for a specified period before the evaluation.

Sample Application: A pre-defined amount of the test formulation (e.g., 0.1 mL) is applied to

a designated area on the panelist's forearm.
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Evaluation: Panelists are instructed to spread the product over a defined area and evaluate

the intensity of "greasiness" at specific time points (e.g., immediately after application, 1

minute, 5 minutes, and 10 minutes).

Scoring: The intensity of greasiness is rated on a labeled magnitude scale (e.g., a 10-point

scale where 0 = not greasy and 10 = extremely greasy).

Washout Period: A sufficient washout period should be implemented between the evaluation

of different samples to prevent sensory fatigue.

5. Data Analysis:

The mean scores for greasiness at each time point are calculated for each formulation.

Statistical analysis (e.g., ANOVA) is performed to determine if there are significant

differences in the perception of greasiness between the formulations.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Evaluation Analysis

Panelist Selection & Training Acclimatization

Sample Preparation & Coding

Standardized Sample Application Sensory Assessment at Timed Intervals Data Recording Data Compilation Statistical Analysis Interpretation of Results

Formulation Feels Greasy

Identify Potential Cause

High Viscosity Emollients

Emollient Profile

Inappropriate Emulsifier

Emulsion System

Lack of Absorbent Powders

Formulation Matrix

Reduce Concentration / 
Replace with Low Viscosity Emollients

Switch to O/W Emulsifier / 
Optimize Emulsifier System Incorporate Oil-Absorbing Powders

Re-evaluate Sensory Properties

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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